(R)-2-Amino-3-(tert-butoxy)propanamide

• IUPAC Name: (2R)-2-amino-3-[(2-methylpropan-2-yl)oxy]propanamide
• InChI: InChI=1S/C7H16N2O2/c1-7(2,3)11-4-5(8)6(9)10/h5H,4,8H2,1-3H3,(H2,9,10)/t5-/m1/s1
• InChI Key: DYKUPODEPSGZQP-RXMQYKEDSA-N
• Canonical SMILES: CC(C)(C)OCC(C(=O)N)N
• Isomeric SMILES: CC(C)(C)OC[C@H](C(=O)N)N
• Molecular Formula: C7H16N2O2
• Molecular Weight: 160.21 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds, such as tert-butyloxycarbonyl-protected amino acids, has been reported. These compounds were prepared by neutralizing imidazolium hydroxide with commercially available tert-butyloxycarbonyl-protected amino acids. The resulting protected amino acid ionic liquids were used as starting materials in dipeptide synthesis.

Molecular Structure Analysis

While specific structural information for “®-2-Amino-3-(tert-butoxy)propanamide” is not available, studies on similar compounds suggest that they are highly dipolar and strong hydrogen bond acids.

Chemical Reactions Analysis

The chemical reactions of similar compounds, such as tert-butyl hydroperoxide, have been studied. These studies suggest that these compounds undergo n-th order reactions and can participate in elimination reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds, such as tert-butyl halides, have been studied. These studies suggest that these compounds are highly dipolar and are strong hydrogen bond acids.

Mechanism of Action

Target of Action

It is known that this compound is involved in the transprotection of tertiary amines .

Mode of Action

®-2-Amino-3-(tert-butoxy)propanamide is involved in the transprotection of tertiary amines to tert-butyloxycarbonyl (Boc) derivatives under exocyclic N–C hydrogenolysis catalyzed by Pd/C . This process involves the N-dealkylation of hindered tertiary amines . The role of tert-butyloxycarbonyl anhydride (Boc2O) as an additive to effectively promote the exocyclic N–C hydrogenolysis of tertiary amines is significant . NMR and in silico experiments suggest the formation of a transient charged carbamate as the plausible intermediate .

Biochemical Pathways

It is known that this compound is involved in the synthesis of n-heterocycles via sulfinimines , which are important in the stereoselective synthesis of amines and their derivatives .

Pharmacokinetics

The compound’s molecular weight is 16021 , which could influence its absorption, distribution, metabolism, and excretion.

Action Environment

It is known that the synthesis of this compound involves the use of flow microreactor systems , which could potentially influence its action and stability.

Safety and Hazards

Safety data sheets for similar compounds, such as 4-tert-Butylcyclohexanone, indicate that they can be harmful if swallowed or in contact with skin. They may also be harmful to aquatic life with long-lasting effects.

Future Directions

Future research could focus on expanding the applicability of amino acid ionic liquids (AAILs) for organic synthesis. Additionally, the development of novel room-temperature ionic liquids consisting of the 1-ethyl-3-methylimidazolium cation and the anions of commercially available tert-butyloxycarbonyl-protected amino acids could be explored.